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Abstract

This technical guide provides a comprehensive overview of Hydroxy Pioglitazone (M-VII), a
significant metabolite of the anti-diabetic drug Pioglitazone. This document consolidates its
chemical and physical properties, metabolic fate, and analytical methodologies for its detection
and quantification. While Pioglitazone's mechanism of action is well-understood, this guide
delves into the specifics of its hydroxylated metabolite, M-VII, offering a valuable resource for
researchers in pharmacology, drug metabolism, and analytical chemistry.

Introduction

Pioglitazone, a member of the thiazolidinedione (TZD) class of drugs, is an oral anti-diabetic
agent used for the management of type 2 diabetes mellitus.[1] Its therapeutic effect is primarily
mediated through the activation of the peroxisome proliferator-activated receptor-gamma
(PPARY), a nuclear receptor that regulates gene expression involved in glucose and lipid
metabolism.[1] Upon administration, Pioglitazone undergoes extensive metabolism in the liver,
leading to the formation of several metabolites. Among these, Hydroxy Pioglitazone (M-VII) is
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a notable hydroxylated derivative. Understanding the properties and behavior of this metabolite
is crucial for a complete comprehension of Pioglitazone's overall pharmacological and
toxicological profile.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Hydroxy Pioglitazone (M-VII)
is fundamental for its analysis, formulation, and further research.

hemical Identi

Property Value Source(s)

5-[[4-[2-[5-(2-Hydroxyethyl)-2-
Systematic Name pyridinyllethoxy]phenylmethyl]  [2][3]
-2,4-thiazolidinedione

CAS Number 625853-72-7 [2][3][4]
Molecular Formula C19H20N204S [21[31[5]
Molecular Weight 372.44 g/mol [2][5]

Structural Information

The chemical structure of Hydroxy Pioglitazone (M-VII) is characterized by the addition of a
hydroxyl group to the ethyl side chain of the pyridine ring of the parent Pioglitazone molecule.
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Pioglitazone Core Structure
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Figure 1: 2D structure of Hydroxy Pioglitazone (M-VII) highlighting the hydroxylation site on
the ethyl-pyridine side chain.

Physicochemical Data

While experimental data for some physical properties of Hydroxy Pioglitazone (M-VII) are not
readily available in the literature, computational predictions can provide valuable estimates.
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Property Value Note
Melting Point Not available -
Boiling Point Not available -

Likely to have slightly

increased polarity compared to

Water Solubility Not available o
Pioglitazone due to the
hydroxyl group.
pKa Not available -
Predicted to be slightly lower
LogP Not available than Pioglitazone due to

increased polarity.

Metabolism and Pharmacokinetics

Pioglitazone is extensively metabolized in the liver, primarily by cytochrome P450 enzymes,
with CYP2C8 and to a lesser extent CYP3A4 being the major isoforms involved.[1][6] This
metabolic process leads to the formation of several metabolites, including active and inactive

forms.[1]

il
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Figure 2: Simplified metabolic pathway of Pioglitazone leading to its metabolites, including
Hydroxy Pioglitazone (M-VII).
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The metabolites of Pioglitazone, including hydroxylated derivatives, are known to be
pharmacologically active.[1][7] While specific pharmacokinetic data for Hydroxy Pioglitazone
(M-VII) is limited, studies on the overall pharmacokinetics of Pioglitazone and its major active
metabolites indicate that the metabolites contribute to the prolonged glucose-lowering effects of
the drug.[8]

Pharmacological Activity

The pharmacological activity of Pioglitazone is attributed to its agonistic activity on PPARYy.[1]
Emerging evidence suggests that its metabolites also possess pharmacological activity.[7]
While comprehensive studies specifically on the PPARYy agonist activity of Hydroxy
Pioglitazone (M-VII) are not extensively reported, it is plausible that it retains some level of
activity, thereby contributing to the overall therapeutic effect of the parent drug. Further in-vitro
and in-vivo studies are warranted to fully characterize the pharmacological profile of this
metabolite.

Analytical Methodologies

The accurate detection and quantification of Hydroxy Pioglitazone (M-VII) in biological
matrices are essential for pharmacokinetic and metabolism studies. The primary analytical
technique employed for this purpose is Liquid Chromatography with tandem mass spectrometry
(LC-MS/MS).

Sample Preparation

A critical step in the analysis of Hydroxy Pioglitazone (M-VII) from biological samples, such as
plasma, is the effective removal of interfering substances. Common sample preparation
techniques include:

» Protein Precipitation (PPT): A simple and rapid method involving the addition of an organic
solvent (e.g., acetonitrile) to precipitate proteins.

 Liquid-Liquid Extraction (LLE): A technique that separates compounds based on their
differential solubilities in two immiscible liquid phases.

o Solid-Phase Extraction (SPE): A more selective method that utilizes a solid sorbent to isolate
the analyte of interest.
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LC-MS/MS Method

A typical LC-MS/MS workflow for the analysis of Hydroxy Pioglitazone (M-VIl) involves the
following steps:

Biological Sample Sample Preparation > Liquid Chromatography > Tandem Mass Spectrometry Data Analvsis
(e.g., Plasma) (PPT, LLE, or SPE) (Separation) (Detection & Quantification) y

Click to download full resolution via product page
Figure 3: General workflow for the LC-MS/MS analysis of Hydroxy Pioglitazone (M-VII).
Experimental Protocol: Representative LC-MS/MS Parameters

This protocol is a synthesis of typical parameters found in the literature and should be
optimized for specific instrumentation and experimental goals.

o Chromatographic Separation:

o

Column: A reverse-phase C18 column is commonly used.

o Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous phase (e.g.,
water with a small percentage of formic acid or ammonium acetate) and an organic phase
(e.g., acetonitrile or methanol).

o Flow Rate: Typically in the range of 0.2-0.5 mL/min.

o

Injection Volume: 5-20 pL.

o Mass Spectrometric Detection:
o lonization Mode: Electrospray ionization (ESI) in positive ion mode is generally preferred.
o Scan Type: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity.

o MRM Transitions: Specific precursor-to-product ion transitions for Hydroxy Pioglitazone
(M-VII) and an appropriate internal standard are monitored. The exact m/z values will
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depend on the specific adducts formed.

Toxicological Profile

The toxicological profile of Pioglitazone has been extensively studied, with a focus on potential
adverse effects such as fluid retention, weight gain, and an increased risk of bladder cancer.
However, specific toxicological data for individual metabolites like Hydroxy Pioglitazone (M-
VII) are limited. Given that metabolites can sometimes contribute to the adverse effects of a
parent drug, dedicated toxicological assessments of Hydroxy Pioglitazone (M-VII) would be
beneficial for a more complete safety evaluation.

Conclusion

Hydroxy Pioglitazone (M-VII) is a key metabolite in the biotransformation of Pioglitazone. This
guide has consolidated the available information on its chemical and physical properties,
metabolic pathway, and analytical determination. While the CAS number and basic chemical
identity are well-established, there remains a need for further research to fully characterize its
physical properties, specific pharmacological activity, and toxicological profile. The analytical
methodologies outlined here provide a robust framework for researchers to accurately measure
this metabolite, facilitating a deeper understanding of its role in the overall disposition and
therapeutic effect of Pioglitazone.

References

» Hydroxy Pioglitazone (M-VII). LGC Standards.

e Hydroxy Pioglitazone (M-VIl). LGC Standards.

o Hydroxy Pioglitazone (M-VII) | CAS 625853-72-7. Santa Cruz Biotechnology.

o Hydroxy Pioglitazone (M-VII) 3-D-Glucuronide - Data Sheet. United States Biological.
» Hydroxy Pioglitazone (M-VII). BioOrganics.

e Hydroxy Pioglitazone (M-VIl) | C19H20N204S | CID 71434033. PubChem.

e CAS NO. 625853-72-7 | Hydroxy Pioglitazone (M-VII) | Catalog CNALD-H356031. Arctom.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hydroxy Pioglitazone (M-VII). LGC Standards.

Pioglitazone. Sigma-Aldrich.

Hydroxy Pioglitazone (M-VII) beta-D-Glucuronide. LGC Standards.

Identification of Novel Metabolic Pathways of Pioglitazone in Hepatocytes: N-Glucuronidation
of Thiazolidinedione Ring and Sequential Ring-Opening Pathway. ResearchGate.

Pharmacokinetics and clinical efficacy of pioglitazone. ResearchGate.

Hydroxy Pioglitazone (CAS Number: 146062-44-4). Cayman Chemical.

Hydroxy Pioglitazone (M-VII) - TLC-P-1023. Labmix24.

Pioglitazone. StatPearls - NCBI Bookshelf.

HYDROXY PIOGLITAZONE (M-VII). Drugfuture.

Pioglitazone - New Drug Approvals.

Main metabolic pathways of pioglitazone. ResearchGate.

Clinical pharmacokinetics of pioglitazone. Thieme E-Books & E-Journals.

Novel process for the synthesis of pioglitazone and its salts thereof. Google Patents.

Pioglitazone hydrochloride, AA-10090, U-72107(free base), U-72107A, U-72107E(as AcOH
solvate), AD-4833(free base), Glustin, Zactos, Actos.

PRODUCT MONOGRAPH PrACH-Pioglitazone.

Clinical pharmacokinetics of pioglitazone. ResearchGate.

Chemical structure of Pioglitazone hydrochloride. ResearchGate.

Pioglitazone-impurities. Pharmaffiliates.

Process for the synthesis of pioglitazone hydrogen chloride. Google Patents.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pharmacokinetics and clinical efficacy of pioglitazone. PubMed.
Pioglitazone Metabolite M and Pioglitazone Hydroxy Impurity. Allmpus.
Pioglitazone ratiopharm, INN-pioglitazone hydrochloride. EMA.
Process for the purification of pioglitazone. Google Patents.

Analytical method development and validation of pioglitazone hydrochloride by RP-HPLC.
JOCPR.

Hydroxy Pioglitazone (M-1V) B-D-Glucuronide. Venkatasai Life Sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pioglitazone - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
2. scbht.com [scbt.com]

3. Hydroxy Pioglitazone (M-VII) | C19H20N204S | CID 71434033 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. arctomsci.com [arctomsci.com]

5. BioOrganics [bioorganics.biz]

6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]

8. Thieme E-Journals - Experimental and Clinical Endocrinology & Diabetes / Abstract
[thieme-connect.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Hydroxy Pioglitazone
(M-VI1D)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565302/docs#an-in-depth-technical-guide-to-
hydroxy-pioglitazone-m-vii]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b565302?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK544287/
https://www.scbt.com/p/hydroxy-pioglitazone-m-vii-625853-72-7
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxy-Pioglitazone-_M-VII
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxy-Pioglitazone-_M-VII
https://arctomsci.com/625853-72-7-AC785114-1
https://bioorganics.biz/product_details.php?id=155151
https://www.researchgate.net/figure/Main-metabolic-pathways-of-pioglitazone-1_fig1_26678785
https://www.researchgate.net/publication/11756228_Pharmacokinetics_and_clinical_efficacy_of_pioglitazone
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2000-8525
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2000-8525
https://www.benchchem.com/product/b565302/docs#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/product/b565302/docs#an-in-depth-technical-guide-to-hydroxy-pioglitazone-m-vii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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